Cas no 20897-85-2 (2-Thiophenecarboxylicacid, ion(1-))

20897-85-2 structure
Product Name:2-Thiophenecarboxylicacid, ion(1-)
CAS No:20897-85-2
Molecular Formula:C5H3O2S-
Molecular Weight:127.14112
CID:254452
PubChem ID:5017639
2-Thiophenecarboxylicacid, ion(1-) Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, ion(1-)
- 2-Thiophene-carboxylic Acid Sodium
- 2-ThiophenecarboxylicAcid,Ion
- thiophene-2-carboxylate
- 2-thiophenecarboxylate
- CHEBI:71237
- then-at
- 3355-TETRABROMOPHENOLPHTHALEIN
- 2-thienoate
- thienyl-2-carboxylate
- thenat
- 2-carboxylatothiophene
- Thiofuran-2-carboxylic acid
- QERYCTSHXKAMIS-UHFFFAOYSA-M
- Q27139461
- 20897-85-2
-
- InChIKey: QERYCTSHXKAMIS-UHFFFAOYSA-M
- Inchi: InChI=1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/p-1
- SMILES: O=C(C1=CC=CS1)[O-]
Computed Properties
- Exact Mass: 126.98500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 126.98537551g/mol
- Heavy Atom Count: 8
- Complexity: 97.1
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- LogP: 0.11160
- PSA: 68.37000
2-Thiophenecarboxylicacid, ion(1-) Related Literature
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Sonia Giust,Giorgio La Sorella,Laura Sperni,Giorgio Strukul,Alessandro Scarso Chem. Commun., 2015,51, 1658-1661
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Aditya Kurdekar,Mohan Kumar Haleyurgirisetty,Indira K. Hewlett,Venkataramaniah Kamisetti Nanoscale Adv., 2019,1, 273-280
-
Zhe Zhuang,Chen-Long Li,Yu Xiang,Yu-Hao Wang,Zhi-Xiang Yu Chem. Commun., 2017,53, 2158-2161
-
Raju Jannapu Reddy,Angothu Shankar,Jangam Jagadesh Kumar,Nunavath Sharadha,Gamidi Rama Krishna New J. Chem., 2022,46, 4784-4791
-
Nawal S. Alhajri,Dalaver H. Anjum,Kazuhiro Takanabe J. Mater. Chem. A, 2014,2, 10548-10556
-
8. Front cover
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Xiangdong Ma,Xiaoxi Zuo,Jinhua Wu,Xiao Deng,Xin Xiao,Jiansheng Liu,Junmin Nan J. Mater. Chem. A, 2018,6, 1496-1503
-
Yaoquan Jiang,Yafei Zhao,Xin Feng,Jianhui Fang,Liyi Shi RSC Adv., 2016,6, 6504-6510
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